Cas no 16769-59-8 (Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]-)

Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]- structure
16769-59-8 structure
Product Name:Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]-
CAS No:16769-59-8
MF:C14H25N3O
MW:251.36780333519
CID:227768
PubChem ID:274513
Update Time:2025-04-19

Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]-
    • [4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-ylideneamino]urea
    • (+-)-4-(2,6,6-trimethyl-cyclohex-2-enyl)-butan-2-one semicarbazone
    • (+-)-4-(2,6,6-Trimethyl-cyclohex-2-enyl)-butan-2-on-semicarbazon
    • 2-[4-(2,3-dimethyl-phenylazo)-3-methyl-5-phenyl-pyrazol-1-yl]-1-phenyl-ethanol
    • 2-{4-[(e)-(2,3-dimethylphenyl)diazenyl]-3-methyl-5-phenyl-1h-pyrazol-1-yl}-1-phenylethanol
    • AC1L4JGG
    • AC1Q7729
    • AR-1D7679
    • BRN 4026271
    • LS-128509
    • 2-[4-(2,6,6-Trimethylcyclohex-2-en-1-yl)butan-2-ylidene]hydrazine-1-carboximidic acid
    • 16769-59-8
    • DTXSID10937378
    • Inchi: 1S/C14H25N3O/c1-10-6-5-9-14(3,4)12(10)8-7-11(2)16-17-13(15)18/h6,12H,5,7-9H2,1-4H3,(H3,15,17,18)
    • InChI Key: XZDSTFGWDLXECL-UHFFFAOYSA-N
    • SMILES: O=C(N)NN=C(C)CCC1C(C)=CCCC1(C)C

Computed Properties

  • Exact Mass: 251.19995
  • Monoisotopic Mass: 251.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.48
  • LogP: 4.28450

Hydrazinecarboxamide,2-[1-methyl-3-(2,6,6-trimethyl-2-cyclohexen-1-yl)propylidene]- Related Literature

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